2-cyclopentylcyclopropan-1-amine hydrochloride, Mixture of diastereomers

• IUPAC Name: 2-cyclopentylcyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C8H15N.ClH/c9-8-5-7(8)6-3-1-2-4-6;/h6-8H,1-5,9H2;1H
• InChI Key: QFJGMUAFIWYPGI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2CC2N.Cl
• Molecular Formula: C8H16ClN
• Molecular Weight: 161.67 g/mol
• CAS No.: 2138142-25-1

Description

“2-cyclopentylcyclopropan-1-amine hydrochloride, Mixture of diastereomers” is a chemical compound that is a mixture of diastereomers. A diastereomer is a type of stereoisomer that is not a mirror image of another compound. This compound is a racemic mixture, which is a 50:50 mixture of two enantiomers. Enantiomers are mirror images of each other and rotate plane-polarized light in an equal but opposite direction.

Synthesis Analysis

The synthesis of this compound involves the reaction of a racemate with an enantiomerically pure chiral reagent, which gives a mixture of diastereomers. For example, if a racemic mixture of a chiral alcohol is reacted with an enantiomerically pure carboxylic acid, the result is a mixture of diastereomers. The product is a mixture of (R-R) and (R-S) diastereomeric esters, which can, in theory, be separated by their different physical properties.

Molecular Structure Analysis

The molecular structure of this compound involves multiple chiral centers. Chiral centers are atoms within a molecule that have different substituents attached to them. In the case of this compound, the chiral centers are likely the carbon atoms within the cyclopentyl and cyclopropane rings.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by its chiral nature. Reaction of a racemate with an enantiomerically pure chiral reagent gives a mixture of diastereomers, which can be separated. This process is known as resolution.

Physical and Chemical Properties Analysis

Diastereomers, such as the ones present in this compound, have different physical properties. These properties include differences in solubility, melting point, and boiling point. The exact physical and chemical properties of this specific compound are not provided in the available resources.